![molecular formula C22H27N5OS B2419750 4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one CAS No. 618401-34-6](/img/structure/B2419750.png)
4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-amino-5-(4-(dimethylamino)phenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(5H)-one is a useful research compound. Its molecular formula is C22H27N5OS and its molecular weight is 409.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- A study focused on the synthesis and crystallographic analysis of pharmacologically relevant compounds, revealing insights into the regioselective synthesis of complex molecules with linked dihydropyrimidone and chloroquinoline moieties. The research emphasized the structural diversity and hydrogen bonding arrangements within these compounds, contributing to the understanding of their potential as bifunctional pharmacological agents (Watermeyer, Chibale, & Caira, 2009).
Cytotoxic Activity
- Another study synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines and tested their growth inhibitory properties against various cancer cell lines. The findings demonstrated potent cytotoxicity, with certain derivatives showing significant efficacy in vivo against challenging tumor models, highlighting the potential of these compounds in cancer therapy (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Chemical Reactivity and Synthesis
- Research into the reaction mechanisms of isatins with amino uracils and isoxazoles provided a green and efficient approach to synthesizing novel compounds. The study showcased the versatility of these reactions in creating compounds with high regioselectivity and yield, beneficial for various applications in medicinal chemistry (Poomathi, Mayakrishnan, Muralidharan, Srinivasan, & Perumal, 2015).
Antimicrobial and Antitubercular Properties
- A series of novel compounds synthesized from 2-amino-4-phenyl-4H-chromene-3-carbonitrile were evaluated for their antitubercular and antimicrobial activities. This study highlighted the significance of such compounds in developing new therapeutics against infectious diseases (Kamdar, Haveliwala, Mistry, & Patel, 2011).
Properties
IUPAC Name |
4-amino-5-[4-(dimethylamino)phenyl]-8,8-dimethyl-2-methylsulfanyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinolin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5OS/c1-22(2)10-14-17(15(28)11-22)16(12-6-8-13(9-7-12)27(3)4)18-19(23)25-21(29-5)26-20(18)24-14/h6-9,16H,10-11H2,1-5H3,(H3,23,24,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWNYIZSMXZYAJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(C3=C(N=C(N=C3N2)SC)N)C4=CC=C(C=C4)N(C)C)C(=O)C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.